
A Technical Guide to Desmosterol ester-d6:
Commercial Availability, and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Desmosterol ester-d6

Cat. No.: B15557264 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Desmosterol ester-d6, a deuterated

internal standard crucial for the accurate quantification of desmosterol and its esters in various

biological matrices. This document outlines its commercial sources, provides key technical

specifications, and details its application in mass spectrometry-based lipidomics. Furthermore,

it explores the biological significance of desmosterol, particularly its role in cholesterol

biosynthesis and the Liver X Receptor (LXR) signaling pathway.

Commercial Sources and Availability
Desmosterol ester-d6 and its non-esterified counterpart, Desmosterol-d6, are available from

several reputable suppliers of research chemicals and stable isotope-labeled compounds.

These standards are essential for researchers requiring high-purity, isotopically enriched

molecules for precise quantification in complex biological samples. The following tables

summarize the commercially available forms of deuterated desmosterol.

Table 1: Commercial Sources of Desmosterol ester-d6

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15557264?utm_src=pdf-interest
https://www.benchchem.com/product/b15557264?utm_src=pdf-body
https://www.benchchem.com/product/b15557264?utm_src=pdf-body
https://www.benchchem.com/product/b15557264?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Product
Name

Catalog
Number

Molecular
Formula

Form Purity Storage

Avanti

Polar

Lipids /

Sigma-

Aldrich

desmoster

ol (D6)

ester

700184M
C₄₅H₇₀D₆O

₂

Methylene

chloride

solution (1

mg/mL)

>99%

(TLC)
-20°C

MedChem

Express

Desmoster

ol ester-d6

HY-

146823S

Not

specified

Not

specified

Not

specified
-20°C

Table 2: Commercial Sources of Desmosterol-d6 (Non-esterified)
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Supplier
Product
Name

Catalog
Number

Molecul
ar
Formula

Form
Isotopic
Purity

Chemic
al Purity

Storage

Avanti

Polar

Lipids /

Sigma-

Aldrich

desmost

erol-d6
700040P

C₂₇H₃₈D₆

O
Powder

Not

specified

>99%

(TLC)
-20°C[1]

Cayman

Chemical

24-

dehydro

Cholester

ol-d6

26777
C₂₇H₃₈D₆

O
Solid

≥99%

deuterate

d forms

(d₁-d₆);

≤1% d₀

≥98%
-20°C[2]

[3]

MedChe

mExpres

s

Desmost

erol-d6

HY-

113224S

Not

specified

Not

specified

Not

specified
99.38%

-80°C for

6

months;

-20°C for

1

month[4]

LGC

Standard

s

Desmost

erol-d6

TRC-

D296862

C₂₇H₃₈D₆

O

Not

specified

Not

specified

Not

specified

Not

specified

Biological Significance and Signaling Pathways
Desmosterol is the immediate precursor to cholesterol in the Bloch pathway of cholesterol

biosynthesis.[5][6] The conversion of desmosterol to cholesterol is catalyzed by the enzyme

3β-hydroxysterol Δ²⁴-reductase (DHCR24).[7] Beyond its role as a biosynthetic intermediate,

desmosterol has emerged as a significant signaling molecule, primarily through its activity as a

ligand for Liver X Receptors (LXRs).[8]

LXRs are nuclear receptors that play a pivotal role in regulating cholesterol homeostasis, fatty

acid metabolism, and inflammatory responses.[9][10] Activation of LXRs by ligands such as
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desmosterol leads to the transcriptional regulation of target genes involved in these processes.

[5][11]

Below are diagrams illustrating the cholesterol biosynthesis pathway and the LXR signaling

pathway involving desmosterol.
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Desmosterol-mediated LXR Signaling Pathway

Experimental Protocols and Applications
Desmosterol ester-d6 and Desmosterol-d6 are primarily used as internal standards in mass

spectrometry-based quantitative analyses. Their deuteration allows for differentiation from the

endogenous, non-labeled analytes, thereby enabling accurate and precise quantification.

General Experimental Workflow for Lipidomics Analysis
A typical workflow for the analysis of desmosterol and its esters in biological samples involves

several key steps:

Sample Collection
(e.g., Plasma, Tissue)

Spiking with
Desmosterol ester-d6

Lipid Extraction
(e.g., Bligh-Dyer)

Saponification
(optional, for total desmosterol)

LC-MS/MS or GC-MS
Analysis

Data Analysis and
Quantification

Click to download full resolution via product page

General Lipidomics Workflow

Detailed Methodologies
1. Sample Preparation:

Lipid Extraction: A common method for extracting lipids from biological matrices is the Bligh-

Dyer method or a modified version using methyl-tert-butyl ether (MTBE).[12] The deuterated

internal standard, Desmosterol ester-d6, should be added to the sample prior to extraction

to account for any sample loss during processing.[13]

Saponification: To measure the total desmosterol content (both free and esterified forms), a

saponification step is required. This involves hydrolyzing the steryl esters to free sterols

using a strong base like potassium hydroxide.[14]

2. Chromatographic Separation and Mass Spectrometric Analysis:
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Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a widely used

technique for the analysis of sterols.

Chromatography: Reversed-phase chromatography using a C18 column is typically

employed to separate desmosterol from other sterols.[14][15]

Ionization: Atmospheric pressure chemical ionization (APCI) in the positive ion mode is

often used for sterol analysis.[16]

Detection: Multiple Reaction Monitoring (MRM) is a sensitive and specific detection

method. For desmosterol, a common MRM transition is m/z 367.4 → 147.1.[16] For

Desmosterol-d6, the corresponding transition would be monitored to allow for ratiometric

quantification.

Gas Chromatography-Mass Spectrometry (GC-MS):

Derivatization: Sterols are often derivatized, for example, by silylation, to improve their

volatility and chromatographic properties.

Analysis: The derivatized sterols are then separated on a suitable GC column and

detected by mass spectrometry.[14]

Table 3: Example LC-MS/MS Parameters for Desmosterol Analysis
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Parameter Condition Reference

Liquid Chromatography

Column
Reversed-phase C18 (e.g.,

100 x 2.1 mm, 1.9 µm)
[16]

Mobile Phase
Gradient elution with

methanol/water mixtures
[14]

Flow Rate 0.2 - 0.8 mL/min [14]

Mass Spectrometry

Ionization Mode Positive APCI [16]

MRM Transition (Desmosterol) m/z 367.4 → 147.1 [16]

MRM Transition (Internal

Standard)

e.g., 25-hydroxycholesterol-d6:

m/z 375.6 → 95.1
[16]

Conclusion
Desmosterol ester-d6 and its non-esterified form are indispensable tools for researchers in

the fields of lipidomics, drug development, and biomedical research. Their commercial

availability from various suppliers provides access to high-quality internal standards necessary

for accurate and reproducible quantification of desmosterol. Understanding the biological roles

of desmosterol in cholesterol metabolism and LXR signaling, coupled with robust analytical

methodologies, will continue to advance our knowledge of lipid-related physiological and

pathological processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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